Cas no 69625-13-4 (2-Thiazoleacetonitrile,4-(4-nitrophenyl)-)

2-Thiazoleacetonitrile,4-(4-nitrophenyl)- structure
69625-13-4 structure
Product Name:2-Thiazoleacetonitrile,4-(4-nitrophenyl)-
CAS No:69625-13-4
MF:C11H7N3O2S
MW:245.257180452347
MDL:MFCD00724226
CID:500539
PubChem ID:716385
Update Time:2025-04-19

2-Thiazoleacetonitrile,4-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazoleacetonitrile,4-(4-nitrophenyl)-
    • 2-[4-(4-Nitrophenyl)-1,3-thiazol-2-yl]acetonitrile
    • 2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]ethanenitrile
    • AC1LEQJL
    • AC1Q4S5E
    • AG-G-71206
    • CBMicro_011426
    • Maybridge1_008584
    • CS-0313156
    • SCHEMBL5940762
    • FT-0610876
    • Oprea1_120133
    • 69625-13-4
    • CB14905
    • HMS565O04
    • DTXSID90352005
    • SMSF0003959
    • AS-9168
    • SR-01000395184
    • BIM-0011485.P001
    • Oprea1_479407
    • SR-01000395184-1
    • AKOS000184686
    • AKOS005199031
    • 2-(4-(4-Nitrophenyl)thiazol-2-yl)acetonitrile
    • MFCD00724226
    • [4-(4-nitrophenyl)-1,3-thiazol-2-yl]acetonitrile
    • MDL： MFCD00724226
    • Inchi： 1S/C11H7N3O2S/c12-6-5-11-13-10(7-17-11)8-1-3-9(4-2-8)14(15)16/h1-4,7H,5H2
    • InChI Key： URTLLRGORUKPOJ-UHFFFAOYSA-N
    • SMILES： S1C=C(C2C=CC(=CC=2)[N+](=O)[O-])N=C1CC#N

Computed Properties

  • Exact Mass: 245.02600
  • Monoisotopic Mass: 245.02589765g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • Density: 1.397
  • Melting Point: 147-148°C
  • Boiling Point: 457.3°C at 760 mmHg
  • Flash Point: 230.3°C
  • Refractive Index: 1.641
  • PSA: 110.74000
  • LogP: 3.30758

2-Thiazoleacetonitrile,4-(4-nitrophenyl)- Security Information

  • Hazard Statement： Irritant
  • Hazardous Material transportation number：UN 3439
  • Hazard Category Code： 20/21/22-36/37/38
  • Safety Instruction： S36/37
  • Hazardous Material Identification： Xi
  • Safety Term：S36/37
  • Risk Phrases：R20/21/22

2-Thiazoleacetonitrile,4-(4-nitrophenyl)- Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

2-Thiazoleacetonitrile,4-(4-nitrophenyl)- Pricemore >>

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